3-(4-(3-isopropoxypropyl)-5-oxo-4,5-dihydro-[1,2,4]triazolo[4,3-a]quinazolin-1-yl)-N-phenethylpropanamide

• IUPAC Name: 3-[5-oxo-4-(3-propan-2-yloxypropyl)-[1,2,4]triazolo[4,3-a]quinazolin-1-yl]-N-(2-phenylethyl)propanamide
• InChI: InChI=1S/C26H31N5O3/c1-19(2)34-18-8-17-30-25(33)21-11-6-7-12-22(21)31-23(28-29-26(30)31)13-14-24(32)27-16-15-20-9-4-3-5-10-20/h3-7,9-12,19H,8,13-18H2,1-2H3,(H,27,32)
• InChI Key: RVXIFFCZXHMQNQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OCCCN1C(=O)C2=CC=CC=C2N3C1=NN=C3CCC(=O)NCCC4=CC=CC=C4
• Molecular Formula: C26H31N5O3
• Molecular Weight: 461.6 g/mol

Description

3-(4-(3-isopropoxypropyl)-5-oxo-4,5-dihydro-[1,2,4]triazolo[4,3-a]quinazolin-1-yl)-N-phenethylpropanamide is a useful research compound. Its molecular formula is C26H31N5O3 and its molecular weight is 461.566. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

Compounds within the [1,2,4]triazolo[4,3-a]quinazolin-5(4H)-ones family have been the subject of numerous synthetic studies aimed at developing novel heterocyclic compounds. These efforts have led to the synthesis of various derivatives, showcasing the flexibility and diversity of this chemical scaffold in facilitating the creation of compounds with potentially useful properties. Notably, studies have focused on the synthesis of 8,8-R,R-8,9-dihydro[1,2,4]triazolo[1,5-a]quinazolin-6(7H)-ones through three-component condensation, highlighting the chemical versatility of these compounds (Shikhaliev et al., 2005).

Antiproliferative and Anticancer Activity

Research into [1,2,4]triazolo[4,3-a]quinazolin derivatives has also revealed their potential as antiproliferative agents. For instance, the synthesis of [1,2,4]triazolo[4,3-a]quinoxaline-1,3,4-oxadiazole derivatives has been explored for their antiproliferative effects against various cancer cell lines, demonstrating the anticancer potential of these compounds (Kaneko et al., 2020). Another study synthesized 1,2,4-triazolo[4,3-a]-quinoline derivatives, evaluating their anticancer activity in vitro against human neuroblastoma and colon carcinoma cell lines, further underscoring the relevance of these compounds in cancer research (Reddy et al., 2015).

Antimicrobial and Antifungal Activity

Compounds with the [1,2,4]triazolo[4,3-a]quinazolin structure have also been investigated for their antimicrobial and antifungal activities. For example, novel quinazolinones fused with [1,2,4]-triazole and other heterocyclic rings have shown significant activity against a range of bacteria and fungi, suggesting their potential as new antimicrobial agents (Pandey et al., 2009).

Mechanism of Action

Target of Action

It’s known that triazoloquinazoline derivatives, a class to which this compound belongs, have shown a variety of biological applications such as anticancer, anti-inflammatory, antimicrobial, antiviral, antihypertensive, anticonvulsant, antidiabetic, antioxidant, adenosine receptor antagonist, and significant cytotoxic activities .

Mode of Action

Triazoloquinazoline derivatives are known to interact with various enzymes and receptors due to their ability to form hydrogen bonds . For instance, some derivatives have been suggested to bind to PCAF (P300/CBP-associated factor), a potential therapeutic target for cancer .

Biochemical Pathways

These could potentially include pathways related to inflammation, cancer progression, microbial growth, viral replication, blood pressure regulation, seizure activity, glucose metabolism, oxidative stress, and cellular signaling .

Pharmacokinetics

In silico ADMET profiles are often used to predict these properties .